Cas no 850363-56-3 (1H-INDAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-5-IODO-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: 1H-INDAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-5-IODO-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 850363-56-3
• MF: C₁₃H₁₃IN₂O₃
• MW: 372.158395528793
• CID: 3222022
• PubChem ID: 23134527
• Update Time: 2025-04-21

1H-INDAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-5-IODO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-5-IODO-, 1,1-DIMETHYLETHYL ESTER
• 1H-Indazole-1-carboxylicacid,3-forMyl-5-iodo-,1,1-diMethylethylester
• SCHEMBL1141277
• 1h-indazole-1-carboxylic acid,3-formyl-5-iodo-,1,1-dimethylethyl ester
• 850363-56-3

• Inchi： 1S/C13H13IN2O3/c1-13(2,3)19-12(18)16-11-5-4-8(14)6-9(11)10(7-17)15-16/h4-7H,1-3H3
• InChI Key： OQRKUTJELAPBEJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(I)C=C2)C(C=O)=N1

Computed Properties

• Exact Mass: 371.99709Da
• Monoisotopic Mass: 371.99709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.2Ų